Cas no 137641-20-4 (2-Pyridinecarboxamide,N-(2-fluoro-5-nitrophenyl)-6-[3-(trifluoromethyl)phenoxy]-)

• Product Name: 2-Pyridinecarboxamide,N-(2-fluoro-5-nitrophenyl)-6-[3-(trifluoromethyl)phenoxy]-
• CAS No: 137641-20-4
• MF: C₁₉H₁₁F₄N₃O₄
• MW: 421.301958322525
• CID: 1245395
• PubChem ID: 76851137
• Update Time: 2025-04-20

2-Pyridinecarboxamide,N-(2-fluoro-5-nitrophenyl)-6-[3-(trifluoromethyl)phenoxy]- Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarboxamide,N-(2-fluoro-5-nitrophenyl)-6-[3-(trifluoromethyl)phenoxy]-
• 137641-20-4

• Inchi： 1S/C19H11F4N3O4/c20-14-8-7-12(26(28)29)10-16(14)25-18(27)15-5-2-6-17(24-15)30-13-4-1-3-11(9-13)19(21,22)23/h1-10H,(H,25,27)
• InChI Key： DXVRHAFLKIUKFT-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=C1NC(C1C=CC=C(N=1)OC1=CC=CC(C(F)(F)F)=C1)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 421.06863
• Monoisotopic Mass: 421.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 616
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 97A^2
• XLogP3: 4.7

Experimental Properties

• PSA: 94.36